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Compound of Interest

Compound Name: Cyclin-A1 (385-395)

Cat. No.: B1575099

Get Quote

Executive Summary
This technical guide profiles the Cyclin-A1 (385-395) peptide, a validated immunogenic

epitope derived from the cancer-testis antigen Cyclin-A1 (CCNA1). Identified as

SLIAAAAFCLA, this 11-mer peptide is a critical reagent in the development of T-cell-based

immunotherapies for Acute Myeloid Leukemia (AML). Despite its non-canonical length for MHC

Class I binding, it has been empirically proven to stabilize HLA-A*02:01 molecules and elicit

cytotoxic T-lymphocyte (CTL) responses specifically targeting leukemic stem cells (LSCs) while

sparing normal hematopoietic progenitors.

This document serves as a definitive reference for researchers utilizing this peptide for in vitro

T-cell expansion, dendritic cell (DC) pulsing, and vaccine development.

Part 1: Molecular Characterization
Sequence & Physicochemical Properties
The Cyclin-A1 (385-395) peptide is highly hydrophobic, necessitating specific handling

protocols to ensure solubility and prevent aggregation or oxidation.
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Property Data

Sequence
S-L-I-A-A-A-A-F-C-L-A (Ser-Leu-Ile-Ala-Ala-Ala-

Ala-Phe-Cys-Leu-Ala)

Source Protein Cyclin-A1 (CCNA1); Uniprot P78396

Residue Position 385–395

Length 11 Amino Acids

Molecular Weight ~1107.3 Da

Hydrophobicity
High. Contains a poly-alanine stretch and

multiple hydrophobic residues (L, I, F).

Isoelectric Point (pI) ~5.5 (Predicted)

HLA Restriction HLA-A*02:01

Solubility & Handling (Critical)
Due to the poly-alanine core and hydrophobic C-terminus, this peptide is insoluble in water.

Improper reconstitution will lead to peptide precipitation and failed T-cell stimulation.

Solvent: Reconstitute in 100% DMSO (Dimethyl Sulfoxide) to a stock concentration of 10–20

mg/mL.

Oxidation Risk: The Cysteine (C) at position 10 is prone to disulfide bond formation

(dimerization).

Recommendation: Use immediately after thawing or store in single-use aliquots at -80°C.

Avoid repeated freeze-thaw cycles.

Optional: For long-term storage, adding a reducing agent like DTT is possible, but ensure

compatibility with downstream T-cell assays (excess DTT is toxic to cells).

Part 2: Immunological Mechanism[1][2]
The "11-mer" Anomaly
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Typically, HLA-A*02:01 preferentially binds 9-mer peptides. However, SLIAAAAFCLA is an 11-

mer that binds with high affinity. Structural studies suggest that 11-mers accommodate the

MHC groove by "bulging" in the center while anchoring the N- and C-termini.

Immunogenicity: Validated by Ochsenreither et al. (Blood, 2012), this peptide generates

high-avidity CTLs capable of lysing CCNA1+ AML cell lines (e.g., THP-1) and primary AML

blasts.

Target Specificity: CCNA1 is expressed in the testis (immune privileged) and AML stem cells,

but not in normal hematopoietic stem cells (HSCs). This provides a high therapeutic window

with minimal off-target toxicity.

Mechanism of Action Diagram
The following diagram illustrates the pathway from CCNA1 overexpression in Leukemia Stem

Cells to T-cell mediated lysis.
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Figure 1: Mechanism of Cyclin-A1 antigen processing and HLA-A02:01 restricted T-cell

recognition.*

Part 3: Experimental Protocols
Peptide Reconstitution Protocol
Objective: Prepare a stable stock solution for downstream assays.

Calculate: Determine the volume of DMSO needed for a 10 mg/mL stock.

Example: For 1 mg peptide, use 100 µL DMSO.
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Dissolve: Add sterile, cell-culture grade DMSO (≥99.9%) to the lyophilized peptide vial.

Vortex: Vortex vigorously for 30–60 seconds. Ensure no visible particulates remain.

Aliquot: Dispense into small aliquots (e.g., 10–20 µL) to avoid freeze-thaw cycles.

Store: Freeze immediately at -80°C.

In Vitro T-Cell Stimulation (DC Pulsing)
Objective: Expand CCNA1-specific T-cells from HLA-A*02:01+ donor PBMCs.

Reagents:

PBMCs (HLA-A*02:01 positive)[1]

GM-CSF, IL-4 (for DC generation)

TNF-α, IL-1β, IL-6, PGE2 (for DC maturation)

IL-21, IL-2, IL-7, IL-15 (for T-cell expansion)[2]

Workflow:

DC Generation (Day -7):

Isolate CD14+ monocytes from PBMCs.

Culture in media + GM-CSF (1000 IU/mL) + IL-4 (500 IU/mL) for 5-7 days.

Peptide Pulsing (Day 0):

Harvest immature DCs.

Pulse: Incubate DCs with 10 µg/mL Cyclin-A1 (385-395) peptide for 2–4 hours at 37°C.

Note: Dilute the DMSO stock at least 1:1000 in media to keep DMSO < 0.1%.

Mature: Add Maturation Cocktail (TNF-α, IL-1β, IL-6, PGE2) for 24 hours.
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Co-Culture (Day 1):

Isolate autologous CD8+ T-cells.

Mix T-cells with pulsed DCs at a 10:1 ratio (T-cell:DC).

Add IL-21 (30 ng/mL) to prime naïve T-cells.[2]

Expansion (Day 3+):

Supplement media with IL-2 (10 IU/mL), IL-7 (5 ng/mL), and IL-15 (5 ng/mL).

Restimulate weekly with peptide-pulsed monocytes or DCs.

Experimental Workflow Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3369684/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1575099?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Peptide Stock
(10mg/mL in DMSO)

Peptide Pulsing
(10 µg/mL)

Dilute

HLA-A*02:01+
PBMCs

CD14+ Monocytes

MACS Isolation

CD8+ T-Cells

MACS Isolation

Immature DCs
(GM-CSF/IL-4)

Day -7 to -1

Day 0

Mature DCs
(Cytokine Cocktail)

Maturation

Co-Culture
(IL-21/IL-7/IL-15)

Antigen Presentation

Responder Cells

Readout:
ELISPOT / Tetramer / Cytotoxicity

Day 14+

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1575099/docs?utm_src=pdf-body-img#technical-guide-cyclin-a1-385-395-peptide-sliaaaafcla
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1575099?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2: Workflow for generating Cyclin-A1 specific T-cells using peptide-pulsed Dendritic

Cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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